Cas no 79416-01-6 (1-(2-methoxyphenyl)cyclopentan-1-ol)

1-(2-methoxyphenyl)cyclopentan-1-ol structure
79416-01-6 structure
Product Name:1-(2-methoxyphenyl)cyclopentan-1-ol
CAS No:79416-01-6
MF:C12H16O2
MW:192.254243850708
MDL:MFCD12152932
CID:3415827
PubChem ID:13501754
Update Time:2025-04-21

1-(2-methoxyphenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • CYCLOPENTANOL, 1-(2-METHOXYPHENYL)-
    • 1-(o-Methoxyphenyl)cyclopentanol
    • 1-(2-Methoxyphenyl)cyclopentan-1-ol
    • 1-(2-methoxyphenyl)cyclopentanol
    • 79416-01-6
    • CS-0353366
    • EN300-319920
    • 1-(2-methoxyphenyl)cyclopentan-1-ol
    • MDL: MFCD12152932
    • Inchi: 1S/C12H16O2/c1-14-11-7-3-2-6-10(11)12(13)8-4-5-9-12/h2-3,6-7,13H,4-5,8-9H2,1H3
    • InChI Key: LPHCRUAYHHPWFX-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2OC)(O)CCCC1

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

1-(2-methoxyphenyl)cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
EN300-319920-1.0g
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Enamine
EN300-319920-10.0g
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Enamine
EN300-319920-1g
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$414.0 2023-09-04
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